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Compound of Interest

Compound Name: Tiafenacil

Cat. No.: B1428544

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals like Tiafenacil is paramount. This guide provides essential, immediate
safety and logistical information, including operational and disposal plans, to foster a secure

laboratory environment.

Personal Protective Equipment (PPE)

When handling Tiafenacil, applicators and other handlers must wear the following personal
protective equipment to minimize exposure and ensure safety[1][2]:

e Hand Protection: Waterproof gloves are required.[1][2] For enhanced protection, consider
wearing a light pair of disposable gloves underneath the outer chemical-resistant gloves.[3]

o Body Protection: A long-sleeved shirt and long pants are mandatory. For tasks with a risk of
splashing, a chemical-resistant apron is recommended.

o Eye Protection: Protective eyewear, such as safety glasses with side-shields or goggles, is
necessary to prevent eye contact.

o Footwear: Shoes plus socks are required as minimum footwear. In areas with a risk of spills,
chemical-resistant boots should be worn.

o Respiratory Protection: While not always mandatory, a suitable respirator should be used if
dust or aerosols are generated or if working in an area with inadequate ventilation.
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Toxicity Data

The following table summarizes the available acute toxicity data for Tiafenacil. It is important to
note that Tiafenacil has low levels of acute toxicity through oral, dermal, and inhalation routes.

Toxicity Data Value Species
Acute Oral LD50 > 5,000 mg/kg Rat
Acute Dermal LD50 > 2,000 mg/kg Rabbit
Acute Inhalation LC50 > 5.28 mg/L air Rat

Australian Acceptable Daily

0.004 mg/kg/day Human
Intake (ADI)

Source: Nufarm, Regulations.gov

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of
Tiafenacil in a laboratory setting, from preparation to disposal.
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Caption: Workflow for the safe laboratory handling of Tiafenacil.
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Disposal Plan

Proper disposal of Tiafenacil and any contaminated materials is crucial to prevent
environmental contamination and ensure safety.

e Product Disposal: Waste resulting from the use of this product should be disposed of on-site
or at an approved waste disposal facility. Do not contaminate water, food, or feed by
disposal.

o Contaminated PPE: Discard clothing and other absorbent materials that have been drenched
or heavily contaminated with this product's concentrate. Do not reuse them.

» Container Disposal: Nonrefillable containers should not be reused. Completely empty the
liner by shaking and tapping the sides and bottom to loosen clinging particles before
disposing of it in a sanitary landfill or by incineration if allowed by state and local authorities.

Emergency Procedures

In the event of an emergency, follow these first-aid measures and seek immediate medical
attention:

 If Swallowed: Call a poison control center or doctor immediately for treatment advice. Have
the person sip a glass of water if able to swallow. Do not induce vomiting unless told to do so
by the poison control center or doctor. Do not give anything to an unconscious person.

e For 24-Hour Medical Emergency Assistance: Call 1-888-484-7546.

e For Chemical Emergency (Spill, Leak, Fire, or Accident): Call CHEMTREC at 1-800-424-
9300.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Tiafenacil]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1428544#personal-protective-equipment-for-
handling-tiafenacil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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